Cas no 176519-75-8 (3-[(5S,8S,9S,10S,13R,14R,17S)-8,14-Dihydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one)

• Product Name: 3-[(5S,8S,9S,10S,13R,14R,17S)-8,14-Dihydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• CAS No: 176519-75-8
• MF: C₃₀H₄₆O₈
• MW: 534.681450366974
• CID: 836712
• PubChem ID: 44425148
• Update Time: 2025-04-19

3-[(5S,8S,9S,10S,13R,14R,17S)-8,14-Dihydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide, 3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-8,14-dihydroxy -, (3b,5b)-
• (3β,5β)-3-[(2,6-Dideoxy-3-O-methyl-β-D-lyxo-hexopyranosyl)oxy]-8, 14-dihydroxycard-20(22)-enolide
• 8-HYDROXYODOROSIDE A
• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-8,14-dihydroxy-, (3...
• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-8,14-dihydroxy-, (3b,5b)-
• [ "" ]
• 3-[(5S,8S,9S,10S,13R,14R,17S)-8,14-Dihydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dime
• 176519-75-8
• CHEMBL229260
• FS-10488
• AKOS032962466
• 3-[(5S,8S,9S,10S,13R,14R,17S)-8,14-Dihydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one

• Inchi： 1S/C30H46O8/c1-17-26(32)22(35-4)15-25(37-17)38-20-6-9-27(2)19(14-20)5-11-29(33)23(27)8-10-28(3)21(7-12-30(28,29)34)18-13-24(31)36-16-18/h13,17,19-23,25-26,32-34H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22-,23-,25+,26+,27+,28-,29+,30-/m1/s1
• InChI Key： UZWLNBWIIKVXSW-QFUJVLJYSA-N
• SMILES： O[C@@]12CC[C@@H]3C[C@H](CC[C@]3(C)[C@H]1CC[C@]1(C)[C@@H](C3=CC(=O)OC3)CC[C@]21O)O[C@H]1C[C@H]([C@H]([C@@H](C)O1)O)OC

Computed Properties

• Exact Mass: 534.31926842g/mol
• Monoisotopic Mass: 534.31926842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 674.2±55.0 °C at 760 mmHg
• Flash Point: 215.1±25.0 °C
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

3-[(5S,8S,9S,10S,13R,14R,17S)-8,14-Dihydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃